Cas no 2680714-98-9 (2-(prop-2-en-1-yloxy)carbonyl-5-thia-2-azaspiro3.4octane-8-carboxylic acid)

• Product Name: 2-(prop-2-en-1-yloxy)carbonyl-5-thia-2-azaspiro3.4octane-8-carboxylic acid
• CAS No: 2680714-98-9
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 5647120
• PubChem ID: 165913554
• Update Time: 2025-06-28

2-(prop-2-en-1-yloxy)carbonyl-5-thia-2-azaspiro3.4octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280334
• 2-[(prop-2-en-1-yloxy)carbonyl]-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid
• 2680714-98-9
• 2-(prop-2-en-1-yloxy)carbonyl-5-thia-2-azaspiro3.4octane-8-carboxylic acid

• Inchi： 1S/C11H15NO4S/c1-2-4-16-10(15)12-6-11(7-12)8(9(13)14)3-5-17-11/h2,8H,1,3-7H2,(H,13,14)
• InChI Key： PHXRJVWXMWUMFR-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)O)C21CN(C(=O)OCC=C)C2

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-(prop-2-en-1-yloxy)carbonyl-5-thia-2-azaspiro3.4octane-8-carboxylic acid

Professional Introduction to Compound with CAS No. 2680714-98-9 and Product Name: 2-(prop-2-en-1-yloxy)carbonyl-5-thia-2-azaspiro3.4octane-8-carboxylic acid

The compound identified by the CAS number 2680714-98-9 and the product name 2-(prop-2-en-1-yloxy)carbonyl-5-thia-2-azaspiro3.4octane-8-carboxylic acid represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This spirocyclic structure, incorporating both thiazole and azaspiro moieties, positions it as a versatile scaffold for the development of novel bioactive agents.

At the core of this compound's molecular architecture lies a spirocyclic framework, which is a key feature in medicinal chemistry due to its ability to promote conformational rigidity and enhance binding affinity. The spiro connection between the 5-thia-2-azaspiro3.4octane ring system and the carboxylic acid functionality at position 8 introduces unique stereochemical constraints that can be exploited to modulate biological activity. This structural motif has garnered attention in recent years for its role in designing molecules with improved pharmacokinetic properties.

The presence of a prop-2-en-1-yloxy (allyl ether) group at the 2-position serves as an important pharmacophoric element, contributing to both lipophilicity and metabolic stability. This group is frequently employed in drug design to enhance oral bioavailability while maintaining solubility, a critical balance for therapeutic agents. The carbonyl moiety at the 1-position further enhances the compound's reactivity, making it a valuable intermediate for further derivatization and functionalization.

Recent advancements in computational chemistry have highlighted the significance of spirocyclic compounds in drug discovery. Studies have demonstrated that these structures can exhibit enhanced binding interactions with biological targets due to their rigid scaffolds, which minimize conformational entropy loss upon binding. The 5-thia component of the molecule adds another layer of complexity, influencing electronic properties and potential hydrogen bonding interactions with protein receptors.

In the context of modern pharmaceutical development, this compound aligns with emerging trends toward structure-based drug design. High-throughput virtual screening (HTVS) and molecular dynamics simulations have been increasingly used to identify promising candidates like this one. The spiro3.4octane core, combined with the azaspiro nitrogen atom, provides multiple hydrogen bonding opportunities, which is crucial for achieving high affinity to biological targets such as enzymes and receptors.

One of the most compelling aspects of this molecule is its potential application in addressing unmet medical needs. The spirocyclic scaffold has been implicated in several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial agents. For instance, derivatives of similar structures have shown promise in inhibiting key enzymes involved in inflammatory pathways by binding to their active sites through precisely positioned hydrogen bonds and hydrophobic interactions.

The allyl ether functionality not only contributes to pharmacokinetic favorability but also opens avenues for further chemical manipulation. Techniques such as palladium-catalyzed cross-coupling reactions allow for seamless introduction of diverse substituents, enabling fine-tuning of biological activity. This flexibility makes it an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step strategies that showcase modern synthetic methodologies. Key steps include ring formation via intramolecular cyclization followed by functional group transformations such as oxidation and etherification. Advances in transition-metal catalysis have streamlined these processes, reducing reaction times and improving yields—factors that are critical for large-scale production.

The integration of machine learning into drug discovery has further accelerated the exploration of novel scaffolds like this one. Predictive models trained on vast datasets can identify promising analogs based on structural features alone. The unique combination of rings and heteroatoms in this molecule makes it an ideal candidate for such computational approaches, which can suggest modifications that enhance potency or selectivity.

Future research directions may focus on exploring analogs with modified substitution patterns or additional heteroatoms embedded within the spirocyclic core. Such modifications could lead to compounds with improved pharmacological profiles or reduced side effects. Additionally, investigating prodrug strategies could extend the utility of this scaffold by enhancing solubility or targeting specific tissues.

The broader significance of this compound lies in its contribution to expanding chemical space—a critical need in drug discovery as many traditional targets become saturated with existing drugs. By introducing novel structural motifs like spirocyclic azathiazoles into therapeutic development pipelines, researchers can uncover mechanisms of action that were previously inaccessible through conventional approaches.

In conclusion,2-(prop-2-en-1-yloxy)carbonyl-5-thia-2-azaspiro3.4octane-8-carboxylic acid represents a structurally complex yet promising entity with applications spanning chemical biology and pharmaceutical science. Its unique combination of functional groups positions it as a valuable scaffold for innovation, particularly given current trends toward computationally guided drug design, rigid scaffolds,and bioavailability optimization strategies, making it an exciting area for future investigation.